Cas no 2034247-34-0 (4-{3-(2,2,2-trifluoroethoxy)azetidin-1-ylsulfonyl}-2,1,3-benzothiadiazole)

• Product Name: 4-{3-(2,2,2-trifluoroethoxy)azetidin-1-ylsulfonyl}-2,1,3-benzothiadiazole
• CAS No: 2034247-34-0
• MF: C₁₁H₁₀F₃N₃O₃S₂
• MW: 353.340610027313
• CID: 5999463
• PubChem ID: 121018958
• Update Time: 2025-11-01

4-{3-(2,2,2-trifluoroethoxy)azetidin-1-ylsulfonyl}-2,1,3-benzothiadiazole Chemical and Physical Properties

Names and Identifiers

• 4-{3-(2,2,2-trifluoroethoxy)azetidin-1-ylsulfonyl}-2,1,3-benzothiadiazole
• 2034247-34-0
• 4-{[3-(2,2,2-trifluoroethoxy)azetidin-1-yl]sulfonyl}-2,1,3-benzothiadiazole
• 4-[3-(2,2,2-trifluoroethoxy)azetidin-1-yl]sulfonyl-2,1,3-benzothiadiazole
• F6514-3198
• AKOS026692970
• 4-((3-(2,2,2-trifluoroethoxy)azetidin-1-yl)sulfonyl)benzo[c][1,2,5]thiadiazole

• Inchi： 1S/C11H10F3N3O3S2/c12-11(13,14)6-20-7-4-17(5-7)22(18,19)9-3-1-2-8-10(9)16-21-15-8/h1-3,7H,4-6H2
• InChI Key： DHFMQYRVLHVKGU-UHFFFAOYSA-N
• SMILES： S(C1=CC=CC2C1=NSN=2)(N1CC(C1)OCC(F)(F)F)(=O)=O

Computed Properties

• Exact Mass: 353.01156802g/mol
• Monoisotopic Mass: 353.01156802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 109Ų

Additional information on 4-{3-(2,2,2-trifluoroethoxy)azetidin-1-ylsulfonyl}-2,1,3-benzothiadiazole

4-{3-(2,2,2-Trifluoroethoxy)azetidin-1-ylsulfonyl}-2,1,3-benzothiadiazole: A Comprehensive Overview

The compound with CAS No 2034247-34-0, known as 4-{3-(2,2,2-trifluoroethoxy)azetidin-1-ylsulfonyl}-2,1,3-benzothiadiazole, has garnered significant attention in the scientific community due to its unique structural properties and potential applications. This compound belongs to the class of benzothiadiazoles, which are widely studied for their versatile chemical properties and biological activities. The benzothiadiazole core of this molecule is a fused bicyclic structure consisting of a benzene ring and a thiazole ring, which contributes to its stability and reactivity.

The azetidine ring in the molecule introduces additional complexity and functionality. Azetidine is a four-membered cyclic amine that is known for its rigidity and ability to form strong hydrogen bonds. The presence of a trifluoroethoxy group further enhances the molecule's electronic properties by introducing electron-withdrawing fluorine atoms. This substitution pattern not only increases the compound's lipophilicity but also plays a crucial role in modulating its pharmacokinetic properties.

Recent studies have highlighted the potential of this compound in the field of drug discovery. Its unique combination of structural features makes it an attractive candidate for targeting various biological pathways. For instance, researchers have explored its ability to inhibit key enzymes involved in inflammatory processes, suggesting its potential as an anti-inflammatory agent. Additionally, the compound has shown promise in modulating ion channels, which could be relevant for treating neurological disorders.

The synthesis of 4-{3-(2,2,2-trifluoroethoxy)azetidin-1-ylsulfonyl}-2,1,3-benzothiadiazole involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has enabled the efficient formation of the azetidine ring and subsequent functionalization with the trifluoroethoxy group. This approach not only improves yield but also ensures high purity of the final product.

From an environmental perspective, the compound's stability and biodegradability are critical considerations. Preliminary studies indicate that it exhibits moderate biodegradation under aerobic conditions, which aligns with current environmental regulations. However, further research is required to fully understand its long-term impact on ecosystems.

In terms of industrial applications, this compound has potential uses in agricultural chemistry as a fungicide or insecticide due to its ability to disrupt key metabolic pathways in pests and pathogens. Its high solubility in organic solvents also makes it suitable for formulation into various delivery systems.

Looking ahead, ongoing research is focused on optimizing the compound's bioavailability and reducing potential side effects. Advanced computational modeling techniques are being employed to predict its interactions with biological targets at the molecular level. These efforts are expected to pave the way for clinical trials in the near future.

In conclusion, 4-{3-(2,2,2-trifluoroethoxy)azetidin-1-ylsulfonyl}-2,1,3-benzothiadiazole represents a promising compound with diverse applications across multiple scientific domains. Its unique structure and functional groups provide a foundation for further exploration into its therapeutic and industrial potentials.